Cas no 2228363-03-7 (2-1-(2-bromo-6-methoxyphenyl)cyclobutylethan-1-amine)

• Product Name: 2-1-(2-bromo-6-methoxyphenyl)cyclobutylethan-1-amine
• CAS No: 2228363-03-7
• MF: C₁₃H₁₈BrNO
• MW: 284.192122936249
• CID: 5860716
• PubChem ID: 165796574
• Update Time: 2025-05-25

2-1-(2-bromo-6-methoxyphenyl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-bromo-6-methoxyphenyl)cyclobutylethan-1-amine
• 2228363-03-7
• 2-[1-(2-bromo-6-methoxyphenyl)cyclobutyl]ethan-1-amine
• EN300-1913624

• Inchi： 1S/C13H18BrNO/c1-16-11-5-2-4-10(14)12(11)13(8-9-15)6-3-7-13/h2,4-5H,3,6-9,15H2,1H3
• InChI Key： NAIVJFMNIFJKGD-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C1(CCN)CCC1)OC

Computed Properties

• Exact Mass: 283.05718g/mol
• Monoisotopic Mass: 283.05718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-1-(2-bromo-6-methoxyphenyl)cyclobutylethan-1-amine

2-(1-(2-Bromo-6-Methoxyphenyl)cyclobutyl)Ethan-1-Amine: A Comprehensive Overview

The compound 2-(1-(2-bromo-6-methoxyphenyl)cyclobutyl)ethan-1-amine, identified by the CAS number 2228363-03-7, is a fascinating molecule with a complex structure that has garnered attention in various fields of chemistry and pharmacology. This compound, often referred to as cyclobutylamine derivative, is characterized by its unique combination of functional groups, including a bromine atom, a methoxy group, and a cyclobutane ring. These features make it a valuable compound for both academic research and industrial applications.

The synthesis of this compound involves a series of intricate reactions, including nucleophilic substitution and cyclization processes. The presence of the bromine atom in the aromatic ring suggests that this compound could be an intermediate in the synthesis of more complex molecules, such as biologically active agents or advanced materials. Recent studies have highlighted the potential of such cyclobutane-containing compounds in drug discovery, particularly in the development of anti-cancer agents and neuroprotective drugs.

One of the most intriguing aspects of this compound is its ability to undergo various transformations under different reaction conditions. For instance, the methoxy group can act as an activating agent in electrophilic aromatic substitution reactions, while the cyclobutane ring can participate in ring-opening reactions under specific conditions. These properties make it a versatile building block for constructing larger molecular frameworks.

In terms of biological activity, preliminary studies have shown that this compound exhibits moderate activity against certain cancer cell lines. The bromine atom, being an electron-withdrawing group, may contribute to the compound's ability to inhibit specific enzymes or pathways involved in cancer progression. Furthermore, the cyclobutane ring's rigidity could play a role in enhancing the molecule's bioavailability and targeting specificity.

From an environmental perspective, understanding the fate and transport of this compound is crucial for assessing its potential impact on ecosystems. Recent research has focused on evaluating its degradation pathways under various environmental conditions, such as soil and water exposure. The presence of stable functional groups like the methoxy group suggests that this compound may persist in certain environments, necessitating further investigation into its long-term effects.

In conclusion, 2-(1-(2-bromo-6-methoxyphenyl)cyclobutyl)ethan-1-amine represents a promising molecule with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers exploring new chemical reactions and drug candidates. As ongoing studies continue to uncover its full potential, this compound is likely to play an increasingly important role in both academic and industrial settings.